Cas no 1042972-70-2 (7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one)

• Product Name: 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• CAS No: 1042972-70-2
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 2136151
• Update Time: 2025-11-02

7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-3,4-dihydro-3-methyl-2(1H)-Quinazolinone
• 7-amino-3-methyl-1,4-dihydroquinazolin-2-one
• 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• 7-amino-3-methyl-3,4-dihydro-2(1h)-quinazolinone
• 2(1H)-Quinazolinone, 7-amino-3,4-dihydro-3-methyl-

• Inchi： 1S/C9H11N3O/c1-12-5-6-2-3-7(10)4-8(6)11-9(12)13/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key： PRDKTOXERVLVCK-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C=CC=2CN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 58.4

Additional information on 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one

7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one (CAS 1042972-70-2): A Comprehensive Overview

7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one (CAS 1042972-70-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This quinazolinone derivative is characterized by its unique structural features, including an amino group at the 7-position and a methyl group at the 3-position. Its molecular formula is C₉H₁₁N₃O, and it belongs to the class of dihydroquinazolinones, which are known for their diverse biological activities.

The compound's chemical properties make it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. The presence of the amino group allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. Recent studies highlight its role in modulating specific enzymatic pathways, making it a subject of interest in targeted therapy research.

In the context of market trends, the demand for 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one has been steadily increasing due to its applications in medicinal chemistry. Pharmaceutical companies are actively investigating its potential as a scaffold for novel therapeutics, particularly in oncology and inflammatory diseases. The compound's versatility and relatively simple synthesis route contribute to its growing popularity among researchers and manufacturers alike.

From a synthetic chemistry perspective, the preparation of 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one typically involves cyclization reactions of appropriately substituted precursors. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic protocols for this compound. These methods often employ catalytic systems that minimize waste and improve yields, aligning with the current industry focus on sustainable chemistry practices.

The analytical characterization of 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one is well-documented in the literature. Standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to verify its purity and structural integrity. These analytical methods are crucial for ensuring the compound's quality in research and potential pharmaceutical applications.

In the broader context of drug discovery, 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one represents an important building block for medicinal chemists. Its core structure serves as a foundation for designing compounds with improved bioavailability and target specificity. The compound's relatively small molecular weight and favorable physicochemical properties make it particularly attractive for lead optimization programs in pharmaceutical research.

The safety profile of 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one has been studied in preliminary toxicological assessments. While comprehensive clinical data may not be available, existing research suggests that proper handling procedures should be followed when working with this compound in laboratory settings. Researchers are advised to consult relevant material safety data sheets and implement appropriate safety measures during experimentation.

Looking ahead, the future prospects for 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one appear promising. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds with versatile scaffolds like this dihydroquinazolinone derivative are likely to remain in high demand. Ongoing research may uncover additional applications in areas such as neurological disorders or infectious diseases, further expanding its potential utility.

For researchers interested in obtaining 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one, several specialized chemical suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's credentials and request appropriate certificates of analysis to ensure product quality. The compound's availability from multiple sources reflects its established position as a valuable research chemical in modern drug discovery efforts.

In conclusion, 7-Amino-3-methyl-3,4-dihydroquinazolin-2(1H)-one (CAS 1042972-70-2) represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable tool for medicinal chemists exploring new therapeutic possibilities. As scientific understanding of its properties and applications continues to grow, this compound is likely to play an increasingly important role in advancing drug discovery and development programs worldwide.